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Compound of Interest

Compound Name: Nervosine

Cat. No.: B1606990 Get Quote

Introduction

Nervosine, a gluco-pyrrolizidine alkaloid isolated from the plant Liparis nervosa, has been

identified chemically with the CAS number 23179-26-2.[1][2] Its molecular formula is

C36H53NO12.[1][2] Despite its identification and the availability of basic chemical and physical

properties, a comprehensive review of publicly accessible scientific literature reveals a

significant lack of in-depth pharmacological data. This guide summarizes the available

information and highlights the areas where research is needed to fully characterize the

pharmacological profile of Nervosine.

Chemical and Physical Properties
A summary of the known chemical and physical properties of Nervosine is presented in Table

1. These properties are primarily derived from chemical database entries and predictive

models.
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Property Value Source

CAS Number 23179-26-2 [1][2]

Molecular Formula C36H53NO12 [1][2]

Molecular Weight 691.82 g/mol [1]

Melting Point 102-107 °C (Predicted) [1]

Boiling Point 868.2±65.0 °C (Predicted) [1]

Density 1.35±0.1 g/cm3 (Predicted) [1]

pKa 12.77±0.70 (Predicted) [1]

Table 1: Chemical and Physical Properties of Nervosine

Pharmacological Profile: A Knowledge Gap
A thorough search of scientific databases and literature reveals no published studies detailing

the pharmacological profile of Nervosine. Key areas where information is currently unavailable

include:

Mechanism of Action: The specific molecular targets and the mode of action of Nervosine
are unknown.

Pharmacodynamics: There is no data on the physiological and biochemical effects of

Nervosine on the body, including dose-response relationships, efficacy, and potency.

Pharmacokinetics: Information regarding the absorption, distribution, metabolism, and

excretion (ADME) of Nervosine is not available.

Toxicology and Safety Profile: The safety profile, potential adverse effects, and toxicological

data for Nervosine have not been reported.

Clinical and Preclinical Studies: No clinical trials or significant preclinical studies involving

Nervosine have been published.
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Experimental Protocols and Methodologies
Due to the absence of published pharmacological studies, there are no experimental protocols

to report for the evaluation of Nervosine's effects.

Signaling Pathways and Experimental Workflows
As the mechanism of action and molecular targets of Nervosine are unknown, no signaling

pathways or experimental workflows can be diagrammatically represented at this time.

Conclusion

While Nervosine has been identified as a natural product, its pharmacological properties

remain uncharacterized in the public domain. The absence of data on its mechanism of action,

pharmacokinetics, pharmacodynamics, and safety profile presents a significant knowledge gap.

For researchers, scientists, and drug development professionals, Nervosine represents an

unexplored compound that may hold therapeutic potential, warranting future investigation to

elucidate its pharmacological profile. Further research, beginning with in vitro screening and

progressing to in vivo studies, is necessary to determine if Nervosine has any utility as a

therapeutic agent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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